Cas no 2694057-76-4 (rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine)

• Product Name: rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine
• CAS No: 2694057-76-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6321301
• PubChem ID: 165947875
• Update Time: 2025-10-30

rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine
• 2694057-76-4
• EN300-1705875
• rac-methyl({[(2R,3S)-3-methyloxolan-2-yl]methyl})amine

• Inchi： 1S/C7H15NO/c1-6-3-4-9-7(6)5-8-2/h6-8H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： UGFBPGJSEMDQRR-BQBZGAKWSA-N
• SMILES： O1CC[C@H](C)[C@@H]1CNC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine

Rac-Methyl({(2R,3S)-3-Methyloxolan-2-ylmethyl})amine (CAS No. 2694057-76-4): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine (CAS No. 2694057-76-4) is a chiral compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its complex chiral centers, offers a wide range of possibilities for the development of novel drugs and materials. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine.

Chemical Structure and Properties

Rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine is a chiral amine with a molecular formula of C₈H₁₇N. The compound features a methyloxolan ring with two chiral centers at the 2R and 3S positions, which contribute to its unique stereochemistry. The presence of these chiral centers results in four possible stereoisomers, but the racemic mixture (1:1 ratio of enantiomers) is commonly studied due to its availability and ease of synthesis. The compound exhibits excellent solubility in organic solvents such as methanol, ethanol, and dichloromethane, making it suitable for various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the asymmetric reduction of a prochiral ketone followed by N-methylation. For instance, the ketone precursor can be reduced using a chiral catalyst such as (R,R)-BINAP/RuCl₃, followed by methylation with methyl iodide in the presence of a base like potassium carbonate. This approach yields the desired product with high enantiomeric purity.

Another synthetic route involves the use of chiral auxiliaries to control the stereochemistry during the formation of the methyloxolan ring. For example, the use of chiral amino alcohols as auxiliaries can guide the selective formation of the 2R,3S stereocenter during ring-closing metathesis reactions. This method provides an alternative pathway for accessing enantiomerically pure forms of rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine.

Biological Activities and Applications

The biological activities of rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine have been extensively studied in recent years. One notable application is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets for drug development in various therapeutic areas. Research has shown that this compound can modulate the activity of specific GPCRs, leading to potential applications in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its receptor modulation properties, rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This property makes it a promising candidate for developing new anti-inflammatory drugs.

Recent Research Advancements

The latest research on rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine has focused on optimizing its pharmacological properties and exploring new applications. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several analogs of this compound to enhance its potency and selectivity for specific GPCRs. The researchers found that modifications to the methyloxolan ring significantly improved receptor binding affinity and functional activity.

Another area of active research is the use of rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine as a building block for more complex molecules with enhanced biological activities. For example, scientists at a leading pharmaceutical company have developed a series of hybrid molecules combining this compound with other bioactive moieties to create multi-target drugs with improved therapeutic profiles.

Conclusion

Rac-methyl({(2R,3S)-3-methyloxolan-2-ylmethyl})amine (CAS No. 2694057-76-4) is a versatile chiral compound with significant potential in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel drugs and materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.